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Compound of Interest

2,5-Dichloro-4'-
Compound Name:
fluorobenzophenone

cat. No.: B3050571

An In-depth Technical Guide to 2,5-Dichloro-4'-fluorobenzophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available material safety data,
properties, and synthetic methodologies for 2,5-Dichloro-4'-fluorobenzophenone.

Chemical Identity and Physical Properties

2,5-Dichloro-4'-fluorobenzophenone is a halogenated aromatic ketone. The accurate
identification and understanding of its physical properties are fundamental for its safe handling
and use in a laboratory setting.

Property Data

CAS Number 270903-87-2

Molecular Formula C13HsCl2FO

Molecular Weight 269.09 g/mol

IUPAC Name (2,5-dichlorophenyl)(4-fluorophenyl)methanone

Note: A complete, publicly available Material Safety Data Sheet (MSDS) with detailed
experimental physical properties such as melting point, boiling point, and density is not readily
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available. The data presented is based on information from chemical suppliers and databases.

Safety and Hazard Information

While a specific, comprehensive toxicological profile for 2,5-Dichloro-4'-fluorobenzophenone
is not available in public databases, hazard information for structurally similar benzophenone
derivatives provides a basis for preliminary safety assessments. For instance, related
compounds are known to cause skin and eye irritation. Therefore, it is imperative to handle this
compound with the appropriate safety precautions.

General Safety Recommendations:

o Personal Protective Equipment (PPE): Wear standard PPE, including safety goggles, a lab
coat, and chemical-resistant gloves.

» Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
any potential dust or vapors.

» Handling: Avoid direct contact with skin and eyes. Do not ingest. Wash hands thoroughly
after handling.

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.
Keep the container tightly closed.

Experimental Protocols: Synthesis

The primary method for the synthesis of 2,5-Dichloro-4'-fluorobenzophenone is the Friedel-
Crafts acylation.[1] This well-established reaction involves the electrophilic aromatic
substitution of a fluorinated benzene ring with a dichlorinated benzoyl group.

Reaction Scheme:

The reaction proceeds by treating fluorobenzene with 2,5-dichlorobenzoyl chloride in the
presence of a Lewis acid catalyst, such as aluminum chloride (AICIs).[1]

General Experimental Workflow:
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The following diagram outlines a general workflow for the synthesis of 2,5-Dichloro-4'-
fluorobenzophenone via Friedel-Crafts acylation.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b3050571?utm_src=pdf-body
https://www.benchchem.com/product/b3050571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Combine Fluorobenzene and
2,5-Dichlorobenzoyl Chloride
in an inert solvent

Add Lewis Acid Catalyst
(e.g., AICI3) portion-wise
under inert atmosphere

Heat the reaction mixture
(temperature and time are
substrate-dependent)

Quench the reaction
(e.g., with ice/HCI)

Extract the organic product
with a suitable solvent

Purify the product
(e.g., chromatography,
recrystallization)

Characterize the final product
(e.g., NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,5-Dichloro-4'-fluorobenzophenone material safety
data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050571#2-5-dichloro-4-fluorobenzophenone-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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